![molecular formula C24H28N4O3 B2713005 N-(3-ethylphenyl)-2-(4-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide CAS No. 1251567-98-2](/img/structure/B2713005.png)
N-(3-ethylphenyl)-2-(4-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains several functional groups including an ethylphenyl group, a methoxyphenyl group, an oxadiazole ring, and a piperidine ring. These groups are common in many pharmaceuticals and play a significant role in the pharmaceutical industry .
Synthesis Analysis
While specific synthesis methods for this compound are not available, piperidine derivatives can be synthesized through various intra- and intermolecular reactions . Protodeboronation of alkyl boronic esters is a potential method for the synthesis of such compounds .Molecular Structure Analysis
The compound has a complex structure with multiple rings. Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state .Chemical Reactions Analysis
Piperidine derivatives can undergo a variety of reactions including hydrogenation, cyclization, cycloaddition, annulation, and amination .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound would depend on its specific structure. Piperidine-containing compounds are important synthetic medicinal blocks for drug construction .Scientific Research Applications
Synthesis and Biological Activities
1. Antibacterial Activity Compounds featuring 1,3,4-oxadiazole and piperidine subunits have been extensively studied for their antibacterial properties. For example, the synthesis of N-substituted derivatives of acetamide with 1,3,4-oxadiazole and piperidine units has demonstrated moderate to significant antibacterial activity against both Gram-positive and Gram-negative bacteria (Khalid et al., 2016). This suggests that compounds like N-(3-ethylphenyl)-2-(4-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide could potentially be explored for antibacterial applications.
2. Enzyme Inhibition and Pharmaceutical Applications The structure-related studies often target enzyme inhibition, which is critical in drug development for diseases like cancer, Alzheimer's, and others. An example is the synthesis of triazole analogues, including methoxyphenylsulfonyl piperidine and 1,2,4-triazole, which were evaluated for their inhibition potential against enzymes like carbonic anhydrase and acetylcholinesterase (Virk et al., 2018). Such studies underscore the relevance of detailed chemical investigations to identify potential therapeutic agents.
3. Anticancer Activities The exploration of compounds with 1,3,4-oxadiazole cores for anticancer activity is a significant area of research. Derivatives synthesized from structures similar to the one you mentioned have been evaluated for their cytotoxicity against cancer cell lines, indicating the potential of these compounds in cancer therapy research (Kaya et al., 2017).
Future Directions
properties
IUPAC Name |
N-(3-ethylphenyl)-2-[4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H28N4O3/c1-3-17-5-4-6-20(15-17)25-22(29)16-28-13-11-19(12-14-28)24-26-23(27-31-24)18-7-9-21(30-2)10-8-18/h4-10,15,19H,3,11-14,16H2,1-2H3,(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPDSFYIBLNRTIN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CC=C1)NC(=O)CN2CCC(CC2)C3=NC(=NO3)C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H28N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-ethylphenyl)-2-(4-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.